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Introduction

But-2-ynedinitrile, also known as dicyanoacetylene or carbon subnitride, is a highly reactive
and energetic compound with the chemical formula CaN2.[1][2] Its linear structure,
N=C-C=C-C=N, features alternating triple and single covalent bonds, making it a valuable
reagent in organic synthesis, particularly in Diels-Alder reactions with unreactive dienes.[2]
However, its unique chemical properties also render it a significant hazard if not handled with
the utmost care. This technical guide provides an in-depth overview of the safety, handling, and
hazards associated with but-2-ynedinitrile to inform researchers, scientists, and drug
development professionals on its proper management in a laboratory setting.

Physicochemical and Toxicological Properties

A summary of the key quantitative data for but-2-ynedinitrile is presented in the tables below
for easy reference and comparison.

Table 1: Physical and Chemical Properties of But-2-ynedinitrile
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Property Value Reference(s)
IUPAC Name But-2-ynedinitrile [2]
Synonyms Dicya-m-)acetylene, Carbon 2]
Subnitride
CAS Number 1071-98-3 [2]
Molecular Formula CaN2 [2]
Molar Mass 76.06 g/mol [2]
Appearance Colorless volatile liquid [2]
Odor Strong [2]
Density 0.907 g/cm?3 [2]
Melting Point 20.5 °C (68.9 °F) [2]
Boiling Point 76.5 °C (169.7 °F) [2]
Solubility Soluble in organic solvents [2]

Standard Enthalpy of

Formation (AfHG )

+500.4 kJ/mol

[2]

Table 2: Toxicological Data for But-2-ynedinitrile
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. Route of Reference(s
Parameter Species Value Effects
Exposure )
Acute
LCso Rat Inhalation 12 mg/m3 pulmonary [3]
edema
Convulsions,
) ] Subcutaneou Dyspnea,
LDLo Guinea Pig 195 mg/kg ) [3]
S Respiratory
stimulation
Convulsions,
_ Dyspnea,
LDLo Rabbit Intravenous 73 mg/kg [3]

Respiratory

stimulation

Hazards

But-2-ynedinitrile is a hazardous material due to its high reactivity, flammability, explosive
potential, and toxicity.

2.1. Physical Hazards

o Explosive Potential: With a high positive standard enthalpy of formation (+500.4 kJ/mol), but-
2-ynedinitrile is an endothermic compound that can explosively decompose into carbon
powder and nitrogen gas.[2][4] This decomposition can be initiated by heat, shock, or friction.
The pure material and concentrated solutions are particularly prone to explosion.[3]

o Extreme Flammability: But-2-ynedinitrile is very flammable.[2] It ignites in air at 130°C.[3]

o Extreme Flame Temperature: When burned in oxygen, it produces a bright blue-white flame
with a temperature of 5,260 K (4,990 °C; 9,010 °F), which is the hottest known flame for a
chemical reaction.[2][4] Combustion in ozone at high pressure can result in a flame
temperature exceeding 6,000 K.[2][5]

2.2. Health Hazards
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The toxicity of but-2-ynedinitrile is primarily attributed to the presence of cyanide groups. The
cyanide ion is a potent inhibitor of cellular respiration.

» Toxicity: It is considered to be quite toxic, and due to its high vapor pressure, it poses a
significant inhalation hazard. Upon decomposition, it emits toxic fumes of cyanide (CN-) and
nitrogen oxides (NOx).[3]

 Inhalation: Inhalation of vapors can be fatal. Acute exposure can lead to pulmonary edema.

[3]
o Skin and Eye Contact: It is expected to be irritating to the skin and eyes.

 Ingestion: Ingestion is likely to be highly toxic.

Experimental Protocols

Due to the hazardous nature of but-2-ynedinitrile, all manipulations should be carried out by
trained personnel in a well-ventilated chemical fume hood, with appropriate personal protective
equipment.

3.1. Synthesis Protocols

Several methods for the synthesis of but-2-ynedinitrile have been reported. These methods
involve hazardous reagents and conditions and should only be attempted with extreme caution
and appropriate safety measures in place.

o Dehydration of Acetylene Dicarboxyamide: This method involves the dehydration of
acetylene dicarboxyamide using a strong dehydrating agent such as phosphorus pentoxide
(P20s). The reported maximum yield for this process is 40%.

e Pyrolysis of 4,5-Dicyano-1,3-dithiol-2-one: This procedure involves the pyrolysis of solid 4,5-
dicyano-1,3-dithiol-2-one at high temperatures (600-800°C) to yield but-2-ynedinitrile with
reported yields of 59-76%.[3] Side products include carbon disulfide, carbonyl sulfide, and
sulfur.[3]

e Pyrolysis of Dicyanodiazomethane: Another reported method is the pyrolysis of solid
dicyanodiazomethane at 220°C, which initially polymerizes. The resulting polymer is then
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decomposed at 700°C to produce but-2-ynedinitrile.[3]
3.2. Purification Protocol
Purification of but-2-ynedinitrile requires careful consideration of its thermal instability.

e Vacuum Distillation: To mitigate the risk of explosive decomposition or polymerization, which
can be initiated by heat, vacuum distillation is the recommended method for purification.[6][7]
[8][9] This allows the compound to boil at a lower temperature, preserving its integrity. A
thorough understanding of vacuum distillation techniques and safety precautions is essential
before proceeding.

Safety and Handling

Strict adherence to safety protocols is mandatory when working with but-2-ynedinitrile.
4.1. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles and a face shield are required.

» Skin Protection: A flame-resistant lab coat and chemically resistant gloves (e.g., nitrile
rubber) are essential.

o Respiratory Protection: All work must be conducted in a certified chemical fume hood. In the
event of a spill or leak outside of a fume hood, a self-contained breathing apparatus (SCBA)
should be used.

4.2. Storage

o Temperature: But-2-ynedinitrile is unstable at room temperature and can polymerize into a
dark solid.[2] It should be stored at very low temperatures, such as in a freezer with dry ice
or in a liquid nitrogen dewar, to prevent polymerization and decomposition.[3]

 Inert Atmosphere: Store in a tightly sealed container under an inert atmosphere (e.g., argon
or nitrogen) to prevent contact with air and moisture.

e Incompatible Materials: Store separately from acids, bases, oxidizing agents, and
combustible materials.[10][11][12][13][14] Contact with acids will liberate highly toxic
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hydrogen cyanide gas.
4.3. Spill and Emergency Procedures

o Spill: In case of a spill, evacuate the area immediately. If the spill is contained and small, it
may be possible for trained personnel with appropriate PPE to clean it up. Absorb the spill
with an inert, non-combustible material and place it in a sealed container for disposal as
hazardous waste.

e Fire: In case of fire, use a dry chemical or carbon dioxide extinguisher. Do not use water, as
it may react with the substance.

o First Aid:

o Inhalation: Move the victim to fresh air immediately. If breathing has stopped, give artificial
respiration. Seek immediate medical attention.

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

o Ingestion: Do not induce vomiting. If the victim is conscious, give large amounts of water.
Seek immediate medical attention.

Visualizations

5.1. Experimental Workflow: Synthesis by Pyrolysis
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A simplified workflow for the synthesis of but-2-ynedinitrile via pyrolysis.

5.2. Signaling Pathway: Mechanism of Cyanide Toxicity
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The toxic mechanism of cyanide, released from but-2-ynedinitrile.

Disclaimer: This guide is intended for informational purposes only and does not substitute for a
comprehensive risk assessment and adherence to all applicable safety regulations and
guidelines. Always consult the Safety Data Sheet (SDS) and other relevant safety literature

before handling but-2-ynedinitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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